ethyl 6-methoxy-2-oxo-2H-chromene-3-carboxylate

• IUPAC Name: ethyl 6-methoxy-2-oxochromene-3-carboxylate
• InChI: InChI=1S/C13H12O5/c1-3-17-12(14)10-7-8-6-9(16-2)4-5-11(8)18-13(10)15/h4-7H,3H2,1-2H3
• InChI Key: YGHIIBLLAKLTBT-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC2=C(C=CC(=C2)OC)OC1=O
• Molecular Formula: C13H12O5
• DSSTOX Substance ID: DTXSID20353621
• Molecular Weight: 248.23 g/mol
• CAS No.: 41459-71-6

Description

Ethyl 6-methoxy-2-oxo-2H-chromene-3-carboxylate is a chemical compound with the molecular formula C13H12O5. It is a derivative of 2H-chromene, an important class of heterocyclic compounds known for their versatile biological profiles.

Synthesis Analysis

The synthesis of ethyl 2-oxo-2H-chromene-3-carboxylate derivatives has been reported in various studies. For instance, one study reported the reaction of ethyl 2-oxo-2H-chromene-3-carboxylate with hydrazine hydrate. The reaction mixture was heated under reflux for 2 hours.

Molecular Structure Analysis

The molecular structure of this compound is characterized by a bicyclic oxygen heterocycle, containing a benzene fusion ring at a 5,6-positioned 4H-pyran ring system. The name of 2H- and 4H-chromene depends on the arrangement of sp3 carbon associated with the ring oxygen.

Chemical Reactions Analysis

The chemical reactions involving ethyl 2-oxo-2H-chromene-3-carboxylate derivatives have been studied extensively. For example, the reaction of ethyl 2-oxo-2H-chromene-3-carboxylate with hydrazine hydrate has been reported.

Scientific Research Applications

Photoluminescence Applications

Ethyl 6-methoxy-2-oxo-2H-chromene-3-carboxylate and its derivatives demonstrate notable applications in the field of photoluminescence. The derivatives of ethyl coumarin-3-carboxylate, including ethyl 7-methoxy-2-oxo-2H-chromene-3-carboxylate, exhibit stronger absorption and emission compared to ethyl coumarin-3-carboxylate due to their larger conjugation. These compounds show significant blue-violet emission under ultraviolet light excitation, indicating their potential in photoluminescence and optoelectronic applications (Song et al., 2014).

Molecular Structure and Analysis

The study of the molecular structure and conformation of this compound derivatives is crucial for understanding their chemical properties and potential applications. Structural analysis, including Hirshfeld surface analysis and computational studies, has been carried out on these compounds. The analysis reveals the rotational freedom of the carboxylate group and identifies distinct conformations, such as s-cis and s-trans, based on the interplanar angles and distances between the carbonyl oxygen atoms. These insights are vital for designing derivatives with desired chemical and physical properties (L. Gomes et al., 2019).

Antimicrobial Applications

Some derivatives of this compound have demonstrated antimicrobial properties. The preparation of metal complexes with this compound and their subsequent antimicrobial activity assays against various human pathogenic bacteria indicate that these compounds can be effective in combating bacterial infections. Notably, Lanthanum complexes have shown significant effectiveness against most of the bacterial strains tested (Ashraf S. Hassan, 2014).